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Compound of Interest

Compound Name: NanoKid

CAS No.: 618904-86-2

Cat. No.: B12773707

Get Quote

This guide provides a detailed overview of the NanoKid, one of the pioneering examples of

anthropomorphic molecules known as NanoPutians. It is intended for researchers, scientists,

and professionals in drug development who are interested in the creative aspects of chemical

synthesis and the potential for molecular design to serve as an educational tool.

Quantitative Data Summary
The NanoKid and its derivatives are notable for their unique structures that resemble human

figures. Below is a summary of their key quantitative data.

Compound Molecular Formula Molar Mass ( g/mol )

NanoKid C₃₉H₄₂O₂ 542.763[1]

NanoToddler C₁₈H₁₈ 234.1408[2]
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The synthesis of NanoKid is a multi-step process involving the separate construction of an

"upper body" and a "lower body," which are then coupled together. The primary reaction used

for the key coupling steps is the Sonogashira coupling.[1][3]

Synthesis of the Upper Body of NanoKid[1][3]

Iodination: The synthesis begins with 1,3-dibromo-2,4-diiodobenzene.

Sonogashira Coupling: This is followed by a Sonogashira coupling with 4-

oxytrimethylsilylbut-1-yne to produce 2,5-bis(4-tert-butyldimethylsiloxy-1′-butynyl)-1,4-di-

bromobenzene.

Addition of "Arms": 3,3-Dimethylbutyne is added via another Sonogashira coupling to serve

as the "arms" of the NanoKid.

Formylation: One of the bromine substituents is converted to an aldehyde using n-

butyllithium and N,N-dimethylformamide (DMF).

Acetal Protection: The aldehyde group is protected by reacting it with 1,2-ethanediol using p-

toluenesulfonic acid as a catalyst, forming the 1,3-dioxolane "head".

Synthesis of the Lower Body of NanoKid[1][3]

Starting Material: The synthesis starts with nitroaniline.

Bromination: Two bromine atoms are added to the benzene ring.

Removal of Amino Group: The amino group (NH₂) is removed.

Reduction and Iodination: The nitro group (NO₂) is reduced to an amino group, which is then

replaced by iodine to yield 3,5-dibromoiodobenzene.

Coupling and Desilylation: This is followed by a palladium/copper-catalyzed coupling with

trimethylsilylacetylene and subsequent coupling with 1-pentyne. The final step for the lower

body is desilylation.

Final Assembly of NanoKid[1]
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The upper and lower body components are coupled using a solution of

bis(triphenylphosphine)palladium(II) dichloride, copper(I) iodide, triethylamine (TEA), and

tetrahydrofuran (THF) to yield the final NanoKid structure.

Visualizing the Synthesis Pathway
The following diagram illustrates the logical workflow for the synthesis of the NanoKid
molecule.
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Caption: A flowchart illustrating the synthetic pathway of the NanoKid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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